1,3-Bis(trichlorosilyl)propane
Overview
Description
1,3-Bis(trichlorosilyl)propane is a chemical compound with the formula C3H6Cl6Si2 . It is a solid substance and belongs to the organochlorosilane chemical family .
Molecular Structure Analysis
The molecular structure of 1,3-Bis(trichlorosilyl)propane consists of 16 bonds in total, including 10 non-H bonds and 2 rotatable bonds . The compound’s systematic name is 1,3-Propanediylbis (trichlorosilane) .Physical And Chemical Properties Analysis
1,3-Bis(trichlorosilyl)propane has a molecular weight of 310.969 Da . It is a solid substance with a density of 1.439 g/cm3 . The compound’s boiling point is between 115-117ºC at 4mm and it has a melting point of 29-30ºC .Scientific Research Applications
Polymer Synthesis
1,3-Bis(trichlorosilyl)propane is utilized in the synthesis of polyhedral oligomeric silsesquioxanes (POSS) . These unique structures have applications in creating star- and dumbbell-shaped polymers with enhanced thermal and mechanical properties . The compound acts as a cross-linker, providing a bridge between silsesquioxane units, leading to materials with potential uses in advanced composites and nanocomposites.
Coating Formulations
In the field of coatings, 1,3-Bis(trichlorosilyl)propane contributes to the formation of films with specific optical properties. For instance, it has been used to produce transparent films with a high refractive index, which are valuable for optical applications . The compound’s ability to form cross-linked networks is crucial for developing coatings with desired thermal and mechanical characteristics.
Medical Research
This compound has shown promise in medical research, particularly in drug development. It’s being explored for its potential role in cancer treatment, where it may be used to modify surfaces or create carriers for drug delivery systems. Its unique chemical structure allows for the attachment of various functional groups, making it a versatile tool in pharmaceutical formulations.
Safety and Hazards
1,3-Bis(trichlorosilyl)propane is a hazardous substance. It causes severe skin burns and eye damage . Safety measures include wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding contact with skin, eyes or clothing, avoiding ingestion and inhalation, and avoiding dust formation .
properties
IUPAC Name |
trichloro(3-trichlorosilylpropyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6Cl6Si2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLDKTCCADNRZEK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C[Si](Cl)(Cl)Cl)C[Si](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6Cl6Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40459957 | |
Record name | 1,3-BIS(TRICHLOROSILYL)PROPANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18171-50-1 | |
Record name | 1,3-BIS(TRICHLOROSILYL)PROPANE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40459957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Bis(trichlorosilyl)propane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1,3-bis(trichlorosilyl)propane in synthesizing novel materials?
A1: 1,3-Bis(trichlorosilyl)propane acts as a bridging agent in synthesizing dumbbell-shaped polyhedral oligomeric silsesquioxane (POSS) derivatives. [] It reacts with hepta(3,3,3-trifluoropropyl)tricycloheptasiloxane trisodium silanolate (F7-Na), leading to the formation of a C3-linked POSS structure denoted as POSS-DP. [] This specific structure contributes to the material's ability to form transparent films with desirable optical properties.
Q2: How does the structure of POSS-DP, synthesized using 1,3-bis(trichlorosilyl)propane, affect its film-forming properties?
A2: While the provided research doesn't delve into the exact mechanism, it highlights that POSS-DP, formed using 1,3-bis(trichlorosilyl)propane, readily forms transparent films upon spin coating and baking. [] This contrasts with the opaque films produced by the C2-linked POSS derivative (POSS-DE), suggesting that the length of the aliphatic chain introduced by the bridging agent plays a crucial role in dictating the material's film-forming properties and resulting optical clarity. [] This highlights the importance of 1,3-bis(trichlorosilyl)propane in designing POSS derivatives with tailored material characteristics.
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